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Compound of Interest

Compound Name:
6-Methoxydihydro-2h-pyran-3(4h)-

one

Cat. No.: B1204938 Get Quote

In-Depth Technical Guide: 6-Methoxydihydro-2H-
pyran-3(4H)-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 6-methoxydihydro-2H-pyran-3(4H)-one (CAS No. 65712-87-0), a

heterocyclic compound of interest in medicinal chemistry and drug discovery.

Core Physical and Chemical Properties
While extensive experimental data for 6-methoxydihydro-2H-pyran-3(4H)-one is limited in

publicly available literature, the following table summarizes its fundamental properties,

including predicted values where experimental data is unavailable.
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Property Value Source

Molecular Formula C₆H₁₀O₃ PubChem

Molecular Weight 130.14 g/mol PubChem

CAS Number 65712-87-0 PubChem

Appearance
Colorless to Yellow Liquid or

Semi-Solid (Predicted)

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Synthesis and Experimental Protocols
A practical, multi-gram scale synthesis for the parent compound, dihydro-2H-pyran-3(4H)-one,

has been reported commencing from the readily available α-ketoglutaric acid. This procedure

involves a four-step reaction sequence. The synthesis of 6-alkoxy derivatives, such as 6-
methoxydihydro-2H-pyran-3(4H)-one, can be achieved through modifications of this route,

typically involving the introduction of the methoxy group at the C6 position.

A general synthetic approach for related 6-alkoxydihydropyran-3-ones is outlined below. Please

note that specific reaction conditions for the title compound may require optimization.

General Synthesis Workflow for 6-Alkoxydihydropyran-3-ones

Starting Material
(e.g., Dihydropyran derivative) Introduction of Hydroxyl Group at C6

Reagents:
e.g., NBS, H₂O

Methylation of the Hydroxyl Group

Reagents:
e.g., NaH, CH₃I

Oxidation to the Ketone

Oxidizing Agent:
e.g., PCC, Swern Oxidation

6-Methoxydihydro-2H-pyran-3(4H)-one
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Caption: General synthetic workflow for 6-alkoxydihydropyran-3-ones.
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Detailed Experimental Protocol (Hypothetical, based on related syntheses):

Hydroxylation of a Dihydropyran Precursor: A suitable dihydropyran starting material would

be subjected to an electrophilic addition of a hydroxyl group at the 6-position. This could

potentially be achieved using reagents like N-bromosuccinimide in the presence of water,

followed by debromination.

Methylation: The resulting 6-hydroxydihydropyran-3-one would then be methylated. A

common method involves deprotonation of the hydroxyl group with a strong base, such as

sodium hydride, followed by reaction with an electrophilic methyl source, like methyl iodide.

Purification: The crude product would be purified using standard laboratory techniques, such

as column chromatography on silica gel, to isolate the desired 6-methoxydihydro-2H-
pyran-3(4H)-one.

Analytical Characterization:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

structural confirmation. Predicted NMR shifts can be calculated using specialized software to

aid in spectral assignment.

Mass Spectrometry (MS): Mass spectral analysis would confirm the molecular weight and

provide information about the fragmentation pattern of the molecule.

Biological Activity and Signaling Pathways
The biological activities of 6-methoxydihydro-2H-pyran-3(4H)-one have not been extensively

reported. However, the pyranone scaffold is a common motif in a variety of biologically active

natural products and synthetic compounds. Derivatives of pyranones have shown a wide range

of pharmacological activities, including antibacterial, antifungal, and antitumor effects.

Potential Areas of Biological Investigation:

Given the structural features of 6-methoxydihydro-2H-pyran-3(4H)-one, several biological

assays could be relevant for screening its activity.
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6-Methoxydihydro-2H-pyran-3(4H)-one

Antimicrobial Assays
(Antibacterial, Antifungal)

Cytotoxicity Assays
(e.g., against cancer cell lines)

Enzyme Inhibition Assays
(e.g., Kinases, Proteases)

Receptor Binding Assays
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Caption: Potential biological screening assays for 6-methoxydihydro-2H-pyran-3(4H)-one.

Safety and Handling
A specific Safety Data Sheet (SDS) for 6-methoxydihydro-2H-pyran-3(4H)-one is not readily

available. However, based on the safety information for structurally related dihydropyran

derivatives, the following precautions should be taken when handling this compound:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves

and safety glasses.

Ventilation: Handle in a well-ventilated area or in a chemical fume hood.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Storage: Store in a cool, dry place away from heat and ignition sources.

It is crucial to perform a thorough risk assessment before handling this compound and to

consult available safety data for analogous structures.
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Disclaimer: This document is intended for informational purposes only and does not constitute

professional scientific or medical advice. Researchers should conduct their own thorough

investigations and adhere to all applicable safety guidelines.

To cite this document: BenchChem. [Physical and chemical properties of 6-methoxydihydro-
2h-pyran-3(4h)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204938#physical-and-chemical-properties-of-6-
methoxydihydro-2h-pyran-3-4h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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